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Compound of Interest

Compound Name: Hexafluoroisopropyl methyl ether

Cat. No.: B150346

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure characteristics
of hexafluoroisopropyl methyl ether (HFIPME), a fluorinated ether with growing applications
in various scientific fields. This document summarizes key physical properties, presents
available vapor pressure data, and details the experimental methodologies used to obtain
these measurements.

Physical and Chemical Properties of
Hexafluoroisopropyl Methyl Ether

Hexafluoroisopropyl methyl ether, also known as 1,1,1,3,3,3-hexafluoro-2-methoxypropane
or HFE-356mmz, is a colorless liquid with the chemical formula C4H4F60.[1] It is recognized
for its unique combination of properties, including low viscosity, good thermal stability, and the
ability to dissolve a wide range of substances. These characteristics make it a valuable solvent
in organic synthesis, a medium for reactions, and a potential working fluid in Organic Rankine
Cycles (ORC).[1]

Table 1: Physical and Chemical Properties of Hexafluoroisopropyl Methyl Ether
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Property Value Source
CAS Number 13171-18-1 [1]
Molecular Formula C4H4F60 [1]
Molecular Weight 182.06 g/mol
Boiling Point 50 °C
Density 1.39 g/mL
Saturated Vapor Pressure (at o
360 hPa Daikin Safety Data Sheet

25°C)

Saturated Vapor Pressure (at
25°C)

909 mmHg (~1212 hPa)

CHENGDU FLUORINCHEM

Vapor Pressure Range

17.81 - 101.325 kPa (at 10 -
50.95°C)

ChemicalBook

Note on conflicting data: There are discrepancies in the reported vapor pressure values from

different sources. The value of 360 hPa at 25°C from a Daikin safety data sheet is notably

different from the 909 mmHg (~1212 hPa) reported by a chemical supplier. The data range

from ChemicalBook provides a broader perspective. For rigorous scientific and development

work, it is recommended to rely on peer-reviewed experimental data as presented in the

following sections.

Experimental Determination of Vapor Pressure

The vapor pressure of a substance is a critical thermodynamic property that describes the

pressure exerted by its vapor in thermodynamic equilibrium with its condensed phases (solid or

liquid) at a given temperature. Accurate determination of the vapor pressure curve is essential

for process design, safety assessments, and understanding the environmental fate of a

chemical.

Experimental Protocol: Acoustic-Microwave Resonance
Technique for Thermophysical Properties
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A recent study by Kano et al. (2021) investigated the thermophysical properties of
hexafluoroisopropyl methyl ether in the vapor phase using a sophisticated acoustic-
microwave resonance method. While this study did not directly report a vapor pressure curve, it
provided crucial data on the pressure-volume-temperature (PVT) relationship, which is
intrinsically linked to vapor pressure.

The experimental apparatus consisted of a cylindrical acoustic-microwave resonator. The core
of the methodology is the simultaneous measurement of the resonance frequencies of acoustic
and microwave modes within the cavity filled with the vapor of the substance under
investigation.

Experimental Workflow:

o Sample Preparation: A sample of high-purity hexafluoroisopropyl methyl ether is
introduced into the evacuated resonator.

e Temperature and Pressure Control: The temperature of the resonator is precisely controlled
using a thermostat, and the pressure of the vapor is carefully regulated.

« Resonance Frequency Measurement:

o Acoustic Resonance: The frequencies at which the acoustic waves resonate within the
cylindrical cavity are measured. These frequencies are dependent on the speed of sound
in the vapor.

o Microwave Resonance: Simultaneously, the resonance frequencies of the microwaves
within the same cavity are determined. These are related to the dielectric permittivity of the
vapor.

o Data Analysis:

o The speed of sound data is used to determine the ideal-gas heat capacity.

o The dielectric permittivity data provides information on the molar polarizability, dipole
moment, and density of the vapor.
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o The pressure, volume (of the resonator), and temperature data are used to establish the
PVT relationship of the vapor. This relationship is then compared to and fitted with a virial
eqguation of state to describe the real gas behavior.

Experimental Setup

Thermostat Pressure Controller

Cylindrical Resonator

Measurement
\ v
Acoustic Resonance Microwave Resonance
Frequency Frequency
Data Analysis
\ \J Y VY
Speed of Sound Dielectric Permittivity PVT Data
\ \/ \/
Ideal-Gas Heat Capacity Density Virial Equation of State

Click to download full resolution via product page

Acoustic-Microwave Resonance Experimental Workflow

Vapor Pressure Data and Curve
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The study by Kano et al. (2021) references the work of Chen et al. (2020) for the experimental
pressure-volume-temperature (PVT) data and the corresponding virial equation of state for
hexafluoroisopropyl methyl ether. This virial equation provides a mathematical description of
the real gas behavior and can be used to calculate the vapor pressure at different
temperatures.

While the raw data points for the vapor pressure curve are embedded within the PVT data of
the Chen et al. study, a simplified representation of the relationship can be visualized. The
vapor pressure of a liquid increases with temperature in a non-linear fashion.

Phase Equilibrium

Controlling Factor

increases - Condensation Resulting Property
Temperature Liquid Phase )

Click to download full resolution via product page

Temperature and Vapor Pressure Relationship

For precise data points to construct an accurate vapor pressure curve, consulting the original
research paper by Chen et al. (Journal of Chemical & Engineering Data 2020, 65, 9, 4230—
4235) is highly recommended.

Conclusion

This technical guide has provided an overview of the vapor pressure characteristics of
hexafluoroisopropyl methyl ether. The presented data, particularly from peer-reviewed
scientific literature, offers a reliable foundation for researchers and professionals in drug
development and other scientific disciplines. The detailed experimental methodology highlights
the rigorous approach required for obtaining accurate thermophysical data. For critical
applications, it is imperative to refer to the primary research articles to access the complete
datasets and detailed experimental uncertainties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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